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Compound of Interest

Compound Name: 9-Fluorenylmethyl carbazate

Cat. No.: B1218707

Essential Safety and Handling Guide for 9-
Fluorenylmethyl Carbazate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 9-Fluorenylmethyl carbazate (CAS No. 35661-51-9). Adherence to these
procedures is essential to ensure a safe laboratory environment and minimize risks associated
with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Fluorenylmethyl carbazate is a solid chemical that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3] Therefore, the use of appropriate
personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Tightly fitting safety goggles )
_ o , _ To protect against dust
Eye and Face Protection with side-shields conforming to

particles and splashes.[2]
EN 166 (EU) or NIOSH (US).

Chemical-resistant gloves

) ] (e.g., nitrile, neoprene) and a To prevent skin contact and
Skin Protection ) ) o
lab coat or chemical-resistant irritation.[2][4][5]
clothing.

A full-face respirator with a

suitable particulate filter (e.g., o )
To avoid inhalation of dust.[2]

Respiratory Protection N95) should be used if 61171

exposure limits are exceeded

or if irritation is experienced.

Operational Plan: Step-by-Step Handling and
Disposal

1. Preparation and Engineering Controls:

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1]

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation.[1][2]

e Avoid the formation of dust during handling.[1][2]

2. Handling Procedure:

o Before handling, wash hands thoroughly.

o Wear all required PPE as specified in the table above.

» Carefully weigh and handle the solid chemical, keeping the container tightly closed when not
in use.[1]
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Avoid contact with skin, eyes, and clothing.[1]
Do not eat, drink, or smoke in the handling area.
. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If
skin irritation occurs, get medical advice.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1]

. Storage:
Store in a cool, dry, and well-ventilated place.[1]
Keep containers tightly closed.[1]
Store locked up.[2]

Incompatible with strong oxidizing agents and strong bases.[1] Recommended storage
temperature is 2-8°C.[6][7]

. Spill and Accidental Release Measures:
Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate PPE.

Sweep up the spilled solid and shovel it into a suitable, closed container for disposal.[1]
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Avoid generating dust.

[o2]

. Disposal Plan:

Dispose of the contents and the container at an approved waste disposal facility.[1][2]

Do not release into the environment.[1]

For empty containers, thoroughly empty all contents. The first rinse of the container should
be collected and disposed of as hazardous waste.[8]

Quantitative Data Summary

Property Value

CAS Number 35661-51-9

Molecular Formula C15H14N202

Molecular Weight 254.28 g/mol [6][9]
Appearance White to off-white solid[10]
Melting Point ~170 °C (decomposes)[6]
Storage Temperature 2-8°C[6][7]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the safe handling of 9-Fluorenylmethyl
carbazate, from preparation to disposal.
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Safe Handling Workflow for 9-Fluorenylmethyl Carbazate

1. Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh and Handle Chemical

Perform Experimental Procedure

3. Post-Handling
Y

Clean Work Area

l

Decontaminate Equipment

4. Digposal

Dispose of Chemical Waste

Dispose of Empty Container

Click to download full resolution via product page

Caption: Workflow for safe handling of 9-Fluorenylmethyl carbazate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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